Cas no 923088-74-8 (ethyl 3-4-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-4-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate
• CAS No: 923088-74-8
• MF: C₂₂H₂₃NO₆S
• MW: 429.486125230789
• CID: 5497305
• PubChem ID: 41273431
• Update Time: 2025-08-05

ethyl 3-4-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS024469190
• ethyl 3-[4-(4-methylphenyl)sulfonylbutanoylamino]-1-benzofuran-2-carboxylate
• 923088-74-8
• F2814-1032
• ethyl 3-(4-tosylbutanamido)benzofuran-2-carboxylate
• ethyl 3-[4-(4-methylbenzenesulfonyl)butanamido]-1-benzofuran-2-carboxylate
• ethyl 3-4-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate

• Inchi： 1S/C22H23NO6S/c1-3-28-22(25)21-20(17-7-4-5-8-18(17)29-21)23-19(24)9-6-14-30(26,27)16-12-10-15(2)11-13-16/h4-5,7-8,10-13H,3,6,9,14H2,1-2H3,(H,23,24)
• InChI Key： PKOMMXJUCJZHRH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCC(NC1=C(C(=O)OCC)OC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 429.12460863g/mol
• Monoisotopic Mass: 429.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Additional information on ethyl 3-4-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate

Ethyl 3-(4-Methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate: A Comprehensive Overview

Ethyl 3-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate, with the CAS registry number 923088-74-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their unique structural properties and potential applications in drug design and advanced materials. The molecule's structure incorporates a benzofuran ring system, a sulfonyl group, and an ester functional group, making it a versatile platform for further chemical modifications and biological evaluations.

The benzofuran core of this compound is a fused bicyclic system consisting of a benzene ring and a furan ring. This structure provides aromatic stability and enhances the molecule's ability to interact with biological targets. The sulfonyl group attached to the butanamide chain introduces additional electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties, such as solubility and permeability. Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating enzyme activity and receptor binding, making them valuable candidates in drug discovery pipelines.

One of the most notable aspects of ethyl 3-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate is its potential as a precursor for more complex molecular architectures. Researchers have explored its use in synthesizing bioactive molecules with enhanced selectivity and potency. For instance, the ester group at the 2-position of the benzofuran ring can be readily modified to introduce various functional groups, enabling the creation of libraries of compounds for high-throughput screening.

Recent advancements in synthetic methodologies have also made it possible to produce this compound with high yields and purity. The synthesis typically involves multi-step reactions, including nucleophilic substitutions, acylation, and cyclization processes. These methods are optimized to ensure minimal side reactions and maximum retention of functional groups. The use of modern catalytic systems has further streamlined the synthesis, making it more environmentally friendly and cost-effective.

In terms of applications, ethyl 3-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate has shown promise in several areas. In medicinal chemistry, it serves as a scaffold for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. Its ability to form hydrogen bonds and engage in π–π interactions makes it particularly suitable for targeting protein-protein interaction sites. Additionally, its photochemical properties have been explored for applications in optoelectronic materials, where benzofuran derivatives are known for their emissive characteristics.

The sulfonyl group in this compound plays a critical role in its reactivity and biological activity. It not only enhances the molecule's stability but also contributes to its ability to act as a bioisostere in drug design. Bioisosterism involves replacing parts of a molecule with structurally similar groups to improve pharmacokinetic properties without altering bioactivity significantly. This concept has been extensively utilized in developing second-generation drugs with improved efficacy and reduced toxicity.

Furthermore, the benzofuran derivatives category has seen remarkable growth due to their diverse applications across multiple disciplines. From agrochemicals to advanced materials, these compounds are proving to be invaluable tools for addressing complex scientific challenges. The integration of computational chemistry techniques has also facilitated a deeper understanding of their molecular interactions, enabling more precise predictions of their behavior in biological systems.

In conclusion, ethyl 3-(4-methylbenzenesulfonyl)butanamido-1-benzofuran-2-carboxylate stands out as a versatile and innovative compound with vast potential across various scientific domains. Its unique structural features, combined with cutting-edge synthetic methods and application-oriented research, position it as a key player in future advancements in medicinal chemistry and materials science.